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Compound of Interest

Compound Name: Diethyl diselenide

Cat. No.: B1662009 Get Quote

Diethyl diselenide ((C₂H₅)₂Se₂) is an aliphatic organoselenium compound that has garnered

significant attention within the scientific community.[1] Characterized by a central diselenide

(Se-Se) bond flanked by two ethyl groups, this molecule serves as a cornerstone in

organoselenium chemistry and a subject of growing interest in pharmacology and materials

science.[1][2] Its unique chemical reactivity, particularly its antioxidant capabilities, positions it

as a valuable tool for researchers in organic synthesis and a promising candidate for

therapeutic development.[3][4]

This guide provides a comprehensive technical overview of diethyl diselenide, designed for

researchers, scientists, and drug development professionals. Moving beyond a simple

recitation of facts, we will explore the causal relationships behind its properties, detail practical

experimental protocols, and contextualize its applications, offering a field-proven perspective

on its synthesis, handling, and utility.

Core Chemical and Physical Properties
Diethyl diselenide is a liquid with a distinct, garlic-like odor.[2] Its physical and chemical

characteristics are fundamental to its handling, storage, and application in various chemical

processes.[3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1662009?utm_src=pdf-interest
https://www.benchchem.com/product/b1662009?utm_src=pdf-body
https://www.benchchem.com/product/b1662009
https://www.benchchem.com/product/b1662009
https://cymitquimica.com/cas/628-39-7/
https://www.nbinno.com/article/other-organic-chemicals/the-chemical-profile-of-diethyl-diselenide-cas-628-39-7-properties-and-uses-vo
https://pmc.ncbi.nlm.nih.gov/articles/PMC6017218/
https://www.benchchem.com/product/b1662009?utm_src=pdf-body
https://www.benchchem.com/product/b1662009?utm_src=pdf-body
https://cymitquimica.com/cas/628-39-7/
https://www.nbinno.com/article/other-organic-chemicals/the-chemical-profile-of-diethyl-diselenide-cas-628-39-7-properties-and-uses-vo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₄H₁₀Se₂ [2][5][6]

Molecular Weight 216.04 g/mol [1][5][7]

CAS Number 628-39-7 [1][2][5][6]

Appearance
Colorless to pale yellow,

amber, or red-brown liquid
[2][3][7]

Odor Distinctive, garlic-like [2]

Density ~1.23 g/cm³ [5][7]

Boiling Point 85°C @ 21 mmHg [5][7]

Solubility
Moderately soluble in organic

solvents; less soluble in water
[2]

The core of diethyl diselenide's reactivity lies in the diselenide bond. Compared to the more

common disulfide (S-S) bond found in biochemistry, the Se-Se bond has a lower reduction

potential and higher bond energy, making it more susceptible to cleavage under mild reducing

conditions.[1] This property is the primary driver of its potent biological activity, particularly its

ability to interact with endogenous thiols like glutathione.

Synthesis and Experimental Protocols
The preparation of diethyl diselenide can be achieved through several synthetic routes. A

common and reliable method involves the in-situ generation of ethyl selenol followed by air

oxidation. This approach avoids the isolation of the highly malodorous and toxic ethyl selenol

intermediate.

Conceptual Synthesis Workflow
The synthesis can be visualized as a two-stage process: the formation of a selenolate

intermediate from an ethylating agent and elemental selenium, followed by its oxidation to form

the diselenide bond.
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Stage 1: Selenolate Formation
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Caption: General workflow for diethyl diselenide synthesis.

Detailed Laboratory Synthesis Protocol
This protocol is adapted from established methods for preparing diselenides from Grignard

reagents.[8] Caution: This procedure should be performed in a well-ventilated fume hood using

appropriate personal protective equipment, as organoselenium compounds are toxic and

malodorous.

Materials:

Magnesium turnings

Iodine (crystal)

Anhydrous diethyl ether

Ethyl bromide
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Elemental selenium powder

Bromine (or access to air for slow oxidation)

Hexane

Procedure:

Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux

condenser, dropping funnel, and nitrogen inlet, place magnesium turnings. Add a small

crystal of iodine and a few drops of ethyl bromide in anhydrous diethyl ether to initiate the

reaction.

Once the reaction starts, add the remaining ethyl bromide (dissolved in anhydrous ether)

dropwise at a rate that maintains a gentle reflux. After the addition is complete, reflux the

mixture for 30 minutes to ensure complete formation of the phenylmagnesium bromide.

Selenolate Formation: Cool the Grignard reagent to 0°C in an ice bath. Slowly add elemental

selenium powder in small portions. The reaction is exothermic. Stir the mixture at room

temperature until the selenium has completely reacted.

Oxidation: Cautiously add a solution of bromine in diethyl ether dropwise until the color of

bromine persists, indicating the complete oxidation of the selenolate to diethyl diselenide.

Alternatively, the reaction mixture can be poured into a beaker and stirred vigorously while

exposed to air for several hours to achieve oxidation.

Workup and Purification: Quench the reaction by slowly adding a saturated aqueous solution

of ammonium chloride. Transfer the mixture to a separatory funnel and extract the aqueous

layer with diethyl ether.

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter the solution and remove the solvent under reduced pressure. The resulting crude

product can be purified by distillation under reduced pressure or by crystallization from a

solvent like hexane at low temperature to yield the final product.[8]

Reactivity and Mechanistic Insights
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The chemical behavior of diethyl diselenide is dominated by the reactivity of the Se-Se bond.

It serves as a versatile precursor for generating both electrophilic and nucleophilic selenium

species.[9]

Reaction with Nucleophiles: Strong nucleophiles, particularly organolithium or Grignard

reagents, can cleave the diselenide bond to form metal selenolates (RSeM), which are

potent nucleophiles in their own right.

Reaction with Reducing Agents: Reducing agents like sodium borohydride (NaBH₄) readily

reduce diethyl diselenide to the corresponding selenol (C₂H₅SeH).

Electrophilic Addition: In the presence of catalysts like iron(III) chloride, diethyl diselenide
can undergo addition reactions with unsaturated compounds like alkynes.[9]

Electrooxidative Cyclization: It has been effectively used in electrooxidative reactions with

alkynes to synthesize functionalized benzo[b]furans in good yields.[1]

Biological Profile and Therapeutic Potential
The interest in diethyl diselenide within the drug development community stems from its

significant biological activities, primarily its antioxidant and anticancer properties.[1]

Antioxidant and GPx-Like Activity
Diethyl diselenide is a potent antioxidant, exhibiting strong glutathione peroxidase (GPx)-like

activity.[1] GPx is a crucial family of endogenous antioxidant enzymes that detoxify harmful

reactive oxygen species (ROS) like hydrogen peroxide (H₂O₂), using glutathione (GSH) as a

reducing cofactor. Diethyl diselenide mimics this activity through a catalytic cycle where it is

reduced by thiols (like GSH) to form a selenol, which then reduces peroxides and is

subsequently regenerated.
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Caption: Catalytic cycle of GPx-like activity of diethyl diselenide.

This ability to scavenge free radicals makes it highly effective in protecting cells from oxidative

damage and preventing lipid peroxidation.[1][3] Studies have shown that dialkyl diselenides like

diethyl diselenide have a higher potential for thiol group oxidation compared to diaryl

diselenides.[4]

Anticancer Properties and Drug Delivery
Diethyl diselenide has demonstrated significant anticancer activity.[1] The proposed

mechanism involves the generation of ROS within cancer cells, which have a different redox
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balance than healthy cells. This induced oxidative stress can trigger apoptotic pathways,

leading to cancer cell death.[1]

Furthermore, the redox-sensitive nature of the diselenide bond is being exploited in advanced

drug delivery systems. Polymeric micelles crosslinked with diselenide bonds can remain stable

in circulation but are designed to break apart in the oxidative environment of a tumor or upon

exposure to intracellular reducing agents like GSH.[10] This allows for triggered, site-specific

release of encapsulated drugs, enhancing therapeutic efficacy while minimizing systemic

toxicity.[10]

Safety, Handling, and Toxicology
As with all organoselenium compounds, diethyl diselenide must be handled with care due to

its toxicity.[2] Proper safety protocols are essential to minimize risk.

GHS Hazard Information
Hazard Class Statement

Acute Toxicity H301: Toxic if swallowed.[11][12]

H311: Toxic in contact with skin.[11][12]

H331: Toxic if inhaled.[11][12]

Skin Irritation H315: Causes skin irritation.[11][12]

Eye Irritation H319: Causes serious eye irritation.[11][12]

Aquatic Hazard
H410: Very toxic to aquatic life with long lasting

effects.[12]

Handling and Storage Recommendations
Personal Protective Equipment (PPE): Always use chemical-resistant gloves, safety goggles

or a face shield, and a lab coat. All manipulations should be performed in a certified chemical

fume hood to avoid inhalation of vapors.[7][13]

Handling: Avoid contact with skin, eyes, and clothing. Do not breathe vapors or mist. Use

non-sparking tools and ensure adequate ventilation.[14]
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. The

recommended storage temperature is below 5°C to maintain chemical stability and prevent

degradation.[7] Keep away from heat, sparks, and open flames.[14]

Conclusion
Diethyl diselenide is a remarkably versatile organoselenium compound with a rich chemical

profile. Its well-defined physical properties, accessible synthesis, and predictable reactivity

make it a valuable reagent in organic chemistry. More importantly, its potent antioxidant activity

and redox-sensitive nature provide a strong foundation for its exploration in drug development,

from direct therapeutic applications to its use in sophisticated, stimuli-responsive drug delivery

systems. For researchers and scientists, a thorough understanding of its properties and

handling requirements is the first step toward unlocking its full potential in both the laboratory

and the clinic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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